Cas no 1804485-51-5 (2-(Difluoromethyl)-4-iodopyridine-6-methanol)

2-(Difluoromethyl)-4-iodopyridine-6-methanol is a fluorinated pyridine derivative with a reactive iodomethyl group and a hydroxymethyl substituent, making it a versatile intermediate in organic synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, which is advantageous in pharmaceutical and agrochemical applications. The presence of the iodine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex heterocyclic frameworks. The hydroxymethyl group provides a handle for additional derivatization, including esterification or oxidation. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and structural flexibility.

2-(Difluoromethyl)-4-iodopyridine-6-methanol structure

1804485-51-5 structure

Product Name:2-(Difluoromethyl)-4-iodopyridine-6-methanol

CAS No:1804485-51-5

MF:C₇H₆F₂INO

MW:285.02992105484

CID:4848654

Update Time:2025-05-21

2-(Difluoromethyl)-4-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-4-iodopyridine-6-methanol
- Inchi： 1S/C7H6F2INO/c8-7(9)6-2-4(10)1-5(3-12)11-6/h1-2,7,12H,3H2
- InChI Key： NQVSWHSJFWYUGL-UHFFFAOYSA-N
- SMILES： IC1C=C(C(F)F)N=C(CO)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 147
XLogP3: 1.3
Topological Polar Surface Area: 33.1

2-(Difluoromethyl)-4-iodopyridine-6-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029075362-250mg	2-(Difluoromethyl)-4-iodopyridine-6-methanol	1804485-51-5	97%	250mg	$494.40	2022-04-02
Alichem	A029075362-500mg	2-(Difluoromethyl)-4-iodopyridine-6-methanol	1804485-51-5	97%	500mg	$839.45	2022-04-02
Alichem	A029075362-1g	2-(Difluoromethyl)-4-iodopyridine-6-methanol	1804485-51-5	97%	1g	$1,445.30	2022-04-02

2-(Difluoromethyl)-4-iodopyridine-6-methanol Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Additional information on 2-(Difluoromethyl)-4-iodopyridine-6-methanol

Recent Advances in the Study of 2-(Difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1804485-51-5)

2-(Difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1804485-51-5) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodopyridine moieties, has shown promising potential in various therapeutic applications, including oncology and infectious diseases. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense scientific inquiry.

The synthesis of 2-(Difluoromethyl)-4-iodopyridine-6-methanol involves a multi-step process that ensures high yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination strategies to achieve the desired structural features. The compound's stability and reactivity have been thoroughly investigated, with findings indicating its suitability for further drug development. Notably, its ability to act as a versatile intermediate in the synthesis of more complex molecules has been a key area of exploration.

In terms of biological activity, 2-(Difluoromethyl)-4-iodopyridine-6-methanol has demonstrated significant inhibitory effects on specific enzymatic pathways. For instance, recent in vitro studies have shown its potential as a modulator of kinase activity, which is crucial in the regulation of cell proliferation and survival. These findings suggest its applicability in targeted cancer therapies, where selective inhibition of kinases can lead to reduced tumor growth and improved patient outcomes.

Furthermore, the compound's pharmacokinetic properties have been evaluated in preclinical models. Studies have revealed favorable absorption and distribution profiles, with minimal off-target effects. This makes it a promising candidate for further clinical development. However, challenges such as metabolic stability and potential toxicity need to be addressed in future research to ensure its safe and effective use in humans.

In conclusion, 2-(Difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1804485-51-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activity make it a valuable tool for drug discovery and development. Continued research efforts are expected to uncover additional therapeutic applications and optimize its pharmacological properties for clinical use.